Cas no 861409-74-7 ((5-Bromo-2-methoxy-benzyl)-sec-butyl-amine)

• Product Name: (5-Bromo-2-methoxy-benzyl)-sec-butyl-amine
• CAS No: 861409-74-7
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 3111546
• PubChem ID: 4717077
• Update Time: 2025-05-22

(5-Bromo-2-methoxy-benzyl)-sec-butyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-methoxy-benzyl)-sec-butyl-amine
• EN300-167316
• AKOS017269246
• STK510896
• AN-465/42245280
• 861409-74-7
• [(5-Bromo-2-methoxyphenyl)methyl](butan-2-yl)amine
• N-(5-bromo-2-methoxybenzyl)butan-2-amine
• N-(5-bromo-2-methoxybenzyl)-N-(sec-butyl)amine
• AKOS001482125
• N-[(5-bromo-2-methoxyphenyl)methyl]butan-2-amine
• CS-0295675

• Inchi： 1S/C12H18BrNO/c1-4-9(2)14-8-10-7-11(13)5-6-12(10)15-3/h5-7,9,14H,4,8H2,1-3H3
• InChI Key： DGWKDOTVDYDRSH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CNC(C)CC)OC

Computed Properties

• Exact Mass: 271.05718Da
• Monoisotopic Mass: 271.05718Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (5-Bromo-2-methoxy-benzyl)-sec-butyl-amine

Comprehensive Overview of (5-Bromo-2-methoxy-benzyl)-sec-butyl-amine (CAS No. 861409-74-7): Properties, Applications, and Research Insights

The compound (5-Bromo-2-methoxy-benzyl)-sec-butyl-amine (CAS No. 861409-74-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a brominated aromatic ring and a secondary butylamine moiety, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its relevance in drug discovery and material science.

One of the most frequently searched questions about (5-Bromo-2-methoxy-benzyl)-sec-butyl-amine revolves around its synthetic applications. The presence of the 5-bromo-2-methoxybenzyl group makes it a versatile building block for constructing complex molecules, particularly in the development of central nervous system (CNS) targeting agents. Recent studies highlight its role in modulating neurotransmitter pathways, aligning with the growing interest in neurological therapeutics and precision medicine.

From a structural-activity relationship (SAR) perspective, the sec-butylamine chain in 861409-74-7 contributes to enhanced lipophilicity, which is critical for improving blood-brain barrier (BBB) penetration. This property is particularly relevant in the context of neurodegenerative disease research, a hot topic in 2024. The compound’s CAS registry number (861409-74-7) is often used in patent filings and academic literature, underscoring its importance in intellectual property and innovation.

Another trending discussion involves the green chemistry aspects of synthesizing (5-Bromo-2-methoxy-benzyl)-sec-butyl-amine. With sustainability being a priority, researchers are optimizing routes to minimize waste and energy consumption. Searches for eco-friendly synthetic protocols and catalytic methods for such intermediates have surged, reflecting broader industry shifts toward environmentally responsible manufacturing.

In analytical chemistry, 861409-74-7 is characterized by techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods are essential for verifying purity and structure, addressing common queries about quality control in fine chemical production. The compound’s spectral data is often shared in open-access databases, facilitating collaborative research.

Looking ahead, the demand for (5-Bromo-2-methoxy-benzyl)-sec-butyl-amine is expected to rise, driven by its utility in high-throughput screening and combinatorial chemistry. As AI-driven drug discovery gains traction, the integration of such intermediates into machine learning models for molecular property prediction is another emerging focus area. This aligns with the broader trend of digital transformation in life sciences.

In summary, CAS No. 861409-74-7 represents a critical tool for modern chemical research, bridging gaps between organic synthesis, medicinal chemistry, and sustainable practices. Its multifaceted applications ensure its continued relevance in addressing some of science’s most pressing challenges.